Cas no 2171676-55-2 (1-5-cyano-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidocyclobutane-1-carboxylic acid)

1-5-Cyano-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidocyclobutane-1-carboxylic acid is a specialized Fmoc-protected amino acid derivative featuring a cyclobutane backbone with a cyano-substituted pentanamide side chain. This compound is primarily used in peptide synthesis, where its rigid cyclobutane structure enhances conformational control, while the Fmoc group ensures selective deprotection under mild basic conditions. The cyano functionality offers additional versatility for further chemical modifications, such as reduction or nucleophilic addition. Its high purity and stability make it suitable for solid-phase peptide synthesis (SPPS), enabling the incorporation of constrained residues into peptide sequences. This derivative is particularly valuable in medicinal chemistry for designing peptidomimetics with improved metabolic stability and target binding affinity.
1-5-cyano-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidocyclobutane-1-carboxylic acid structure
2171676-55-2 structure
Product Name:1-5-cyano-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidocyclobutane-1-carboxylic acid
CAS No:2171676-55-2
MF:C26H27N3O5
MW:461.50968670845
CID:6224629
PubChem ID:165762575
Update Time:2025-10-09

1-5-cyano-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidocyclobutane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

    • 1-5-cyano-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidocyclobutane-1-carboxylic acid
    • 1-[5-cyano-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)pentanamido]cyclobutane-1-carboxylic acid
    • EN300-1526694
    • 2171676-55-2
    • Inchi: 1S/C26H27N3O5/c27-15-6-5-12-22(23(30)29-26(24(31)32)13-7-14-26)28-25(33)34-16-21-19-10-3-1-8-17(19)18-9-2-4-11-20(18)21/h1-4,8-11,21-22H,5-7,12-14,16H2,(H,28,33)(H,29,30)(H,31,32)
    • InChI Key: IZDXZIRXZGWVIN-UHFFFAOYSA-N
    • SMILES: OC(C1(CCC1)NC(C(CCCC#N)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)=O)=O

Computed Properties

  • Exact Mass: 461.19507097g/mol
  • Monoisotopic Mass: 461.19507097g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 34
  • Rotatable Bond Count: 10
  • Complexity: 795
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.1
  • Topological Polar Surface Area: 129Ų

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Additional information on 1-5-cyano-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidocyclobutane-1-carboxylic acid

Exploring the Potential of 1-5-Cyano-2-({(9H-Fluoren-9-Yl)Methoxycarbonyl}Amino)Pentanamidocyclobutane-1-Carboxylic Acid: A Comprehensive Overview

The compound with CAS No. 2171676-55-2, known as 1-5-cyano-2-{(9H-fluoren-9-yl)methoxycarbonyl}amino pentanamidocyclobutane carboxylic acid, is a highly specialized molecule with significant potential in various fields of chemistry and materials science. This compound is characterized by its unique structure, which combines a cyano group, a fluorenylmethoxycarbonyl (Fmoc) group, and a cyclobutane ring. The combination of these functional groups makes it a versatile building block for advanced chemical synthesis.

Recent studies have highlighted the importance of Fmoc groups in peptide synthesis, where they serve as protecting groups for amino acids. The presence of the Fmoc group in this compound suggests its potential application in peptide-based drug delivery systems and bioconjugate chemistry. Additionally, the cyano group introduces electron-withdrawing properties, which can enhance the reactivity of the molecule in certain chemical reactions.

The cyclobutane ring in this compound adds mechanical strength and rigidity to the molecule, making it suitable for applications in nanotechnology and materials science. Researchers have recently explored the use of such rigid structures in designing mechanically interlocked molecules (MIMs), which are essential components in molecular machines and advanced materials.

Furthermore, the carboxylic acid group present in this compound allows for easy functionalization, enabling its integration into larger molecular frameworks. This feature is particularly valuable in the development of supramolecular assemblies and self-healing materials. Recent advancements in supramolecular chemistry have demonstrated how such molecules can be programmed to self-assemble into complex structures with tailored properties.

In terms of synthesis, this compound can be prepared through a multi-step process involving nucleophilic substitution, coupling reactions, and cyclization. The use of Fmoc chemistry ensures high yields and excellent control over the reaction pathway. Recent optimizations in these synthetic protocols have made it possible to scale up production while maintaining product purity.

The applications of this compound are not limited to chemistry alone; it also holds promise in biotechnology and medicine. For instance, its ability to form stable amide bonds makes it a candidate for drug delivery systems that require precise control over drug release kinetics. Moreover, the presence of the Fmoc group allows for selective cleavage under specific conditions, enabling controlled drug activation within the body.

Recent research has also focused on the use of such compounds in bioimaging applications. The fluorophore moiety derived from the Fmoc group can be exploited for fluorescence-based sensing and imaging techniques. This opens up possibilities for using this compound as a contrast agent or a marker in biomedical research.

In conclusion, 1-5-cyano-{(9H-fluoren-9-yl)methoxycarbonyl}amino pentanamidocyclobutane carboxylic acid is a multifunctional compound with diverse applications across various scientific disciplines. Its unique structure, combined with recent advancements in synthetic and applied chemistry, positions it as a valuable tool for future innovations in materials science, biotechnology, and medicine.

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